2-[Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol

• IUPAC Name: 2-[ethyl-[(1-methylpiperidin-3-yl)methyl]amino]ethanol
• InChI: InChI=1S/C11H24N2O/c1-3-13(7-8-14)10-11-5-4-6-12(2)9-11/h11,14H,3-10H2,1-2H3
• InChI Key: SMIDHRVTQIJRDY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCO)CC1CCCN(C1)C
• Molecular Formula: C11H24N2O
• Molecular Weight: 200.32 g/mol

Description

2-[Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol (CAS: 1353952-70-1) is a tertiary amine derivative with a piperidine ring and ethanolamine backbone. Its molecular formula is C₁₂H₂₅N₂O, and its molar mass is 213.34 g/mol . The compound features a 1-methylpiperidin-3-ylmethyl group attached to an ethylaminoethanol moiety, conferring both hydrophilic (ethanol group) and lipophilic (piperidine ring) properties. This structural duality makes it a candidate for applications in medicinal chemistry, surfactants, or coordination chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol typically involves the reaction of 1-methyl-3-piperidinemethanol with ethylamine under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high yield .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to maintain consistent reaction conditions. The use of automated systems ensures precise control over reaction parameters, leading to efficient production of the compound .

Chemical Reactions Analysis

Types of Reactions

2-[Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like alkyl halides and acyl chlorides are often used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines .

Scientific Research Applications

2-[Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol has various applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex piperidine derivatives.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential use in developing new pharmaceuticals.

Industry: The compound is used in the production of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 2-[Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional analogs, highlighting differences in synthesis, physicochemical properties, and applications:

Compound	Molecular Formula	Molar Mass (g/mol)	Key Structural Features	Synthetic Method	Applications/Notes
2-[Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol	C₁₂H₂₅N₂O	213.34	Piperidine ring, ethylaminoethanol group	Not explicitly detailed; likely involves alkylation of piperidine derivatives .	Potential use in drug intermediates or surfactants due to amine-ethanol balance.
ASDSB (2-{Ethyl-[4-(2-{4-[2-(4-methanesulfonyl-phenyl)-vinyl]-phenyl}-vinyl)-phenyl]-amino}-ethanol)	C₃₂H₃₄N₂O₃S	538.69	Extended conjugated vinyl-phenyl system, methanesulfonyl group	Palladium-catalyzed Heck coupling, Schlenk tube synthesis .	White light-emitting material (quantum yield ~45%), used in OLEDs .
AADSB (2-[Ethyl-(4-{2-[4-(2-{4-[ethyl-(2-hydroxy-ethyl)-amino]-phenyl}-vinyl)-phenyl]-vinyl}-phenyl)-amino]-ethanol)	C₃₂H₃₈N₂O₂	506.66	Branched vinyl-phenyl structure, dual ethanolamine groups	Similar to ASDSB, with additional coupling steps .	Aggregation-induced emission (AIE) properties; yellow emitter in OLEDs .
2-((2-methoxyethyl)(methyl)amino)ethanol	C₇H₁₇NO₂	147.22	Methoxyethyl substituent instead of piperidine	Nucleophilic substitution (2-bromoethanol + 2-methoxy-N-methyl ethylamine) .	Intermediate in pharmaceutical synthesis (e.g., kinase inhibitors) .
2-[Ethyl-(1-methyl-pyrrolidin-3-yl)-amino]-ethanol	C₉H₂₀N₂O	172.27	Pyrrolidine (5-membered ring) instead of piperidine	Similar alkylation strategies, substituting pyrrolidine for piperidine .	Shorter ring size may alter basicity and solubility; explored in CNS-targeting drug candidates .
N,N,N',N'-Tetrakis(2-hydroxyethyl)ethylenediamine	C₁₀H₂₄N₂O₄	236.31	Four ethanol groups on ethylenediamine backbone	Multi-step ethoxylation of ethylenediamine .	Chelating agent, surfactant, or crosslinker in polymers; high viscosity and water solubility .

Key Differences and Implications:

ASDSB and AADSB lack heterocyclic rings but feature extended π-conjugated systems, enabling luminescence properties unsuitable for the target compound .

Solubility and Reactivity: The methoxyethyl analog (C₇H₁₇NO₂) has lower molar mass and higher hydrophilicity due to the methoxy group, making it more water-soluble than the piperidine-containing target compound . N,N,N',N'-Tetrakis(2-hydroxyethyl)ethylenediamine exhibits significantly higher water solubility and viscosity due to its four ethanol groups, favoring applications in industrial chemistry over drug design .

Synthetic Complexity: ASDSB and AADSB require palladium-catalyzed cross-coupling reactions, reflecting the complexity of their conjugated systems . The target compound and its pyrrolidine analog likely involve simpler alkylation or amination steps, as seen in the synthesis of 2-((2-methoxyethyl)(methyl)amino)ethanol .

Applications :

• ASDSB/AADSB : Specialized in optoelectronics due to luminescence .
• Methoxyethyl analog : Intermediate in kinase inhibitor synthesis .
• Target compound : Unclear applications but structurally analogous to bioactive amines (e.g., muscarinic receptor ligands).

Biological Activity

2-[Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol, often referred to as a piperidine derivative, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This compound is characterized by a unique molecular structure that allows it to interact with various biological targets, including receptors and enzymes. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant case studies.

The molecular formula of 2-[Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol is $C_{10}H_{22}N_2O$. It is classified as a tertiary amine and features both an ethyl group and a piperidine moiety, which contribute to its biological activity.

The mechanism of action for 2-[Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol primarily involves its interaction with specific molecular targets:

• Receptor Binding : The compound can bind to various receptors, modulating their activity. For example, it may interact with neurotransmitter receptors, influencing signaling pathways related to mood and cognition.
• Enzyme Inhibition : It has been shown to inhibit certain enzymes involved in metabolic pathways, which can lead to therapeutic effects in conditions like metabolic disorders.

Neuropharmacological Effects

Piperidine derivatives have been studied for their neuropharmacological effects, particularly in relation to anxiety and depression. The binding affinity of these compounds to neurotransmitter receptors such as serotonin and dopamine receptors indicates potential therapeutic applications in psychiatric disorders.

Case Studies

• Study on Piperidine Derivatives : A study evaluated various piperidine derivatives for their ability to inhibit monoacylglycerol lipase (MAGL), an enzyme implicated in endocannabinoid metabolism. One derivative showed an IC50 value of 0.84 µM against MAGL, suggesting that structural modifications can enhance biological activity significantly .
• Antiproliferative Activity : Another investigation assessed the antiproliferative effects of piperidine-based compounds on cancer cell lines. The results indicated that certain derivatives could inhibit cell viability effectively, with IC50 values ranging from 31.5 µM to 43.9 µM against ovarian cancer cells .